2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxyphenyl)acetamide
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Description
2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C17H23N5O2S and its molecular weight is 361.46. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Triazole derivatives have been synthesized and investigated for their antimicrobial activities against various pathogens. For instance, novel triazole derivatives have demonstrated potent antimicrobial properties, indicating their potential as leads in the development of new antimicrobial agents. These compounds exhibit significant activity against Candida species and pathogenic bacteria, highlighting their relevance in addressing drug-resistant microbial infections (Altıntop et al., 2011).
Antitumor and Anticancer Applications
Some triazole derivatives have shown promising antitumor and anticancer activities. Research into thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives has revealed compounds with inhibitory effects on different cancer cell lines. This suggests the potential of triazole-based compounds in the development of novel anticancer therapies (Albratty et al., 2017).
Selective Receptor Antagonism
Triazole derivatives have also been evaluated for their selectivity and potency as antagonists of human adenosine A3 receptors. Such compounds offer insights into the design of selective receptor modulators, which could be beneficial for treating various diseases, including cardiovascular diseases and cancer (Jung et al., 2004).
Insecticidal Activities
Research has also explored the synthesis of triazole derivatives with potential insecticidal properties against pests such as the cotton leafworm, Spodoptera littoralis. These findings suggest that triazole compounds could serve as a basis for developing new, environmentally friendly insecticides (Fadda et al., 2017).
Enzyme Inhibition
Triazole derivatives have been identified as effective inhibitors of various enzymes, including carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. Such enzyme inhibitory activities are valuable for the therapeutic modulation of enzyme-related diseases, providing a foundation for the development of enzyme inhibitor drugs (Virk et al., 2018).
Properties
IUPAC Name |
2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5O2S/c1-24-14-10-6-5-9-13(14)19-15(23)11-25-17-21-20-16(22(17)18)12-7-3-2-4-8-12/h5-6,9-10,12H,2-4,7-8,11,18H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKOKEPVALCPSMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)CSC2=NN=C(N2N)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.